Cas no 1903657-60-2 (3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine)

• Product Name: 3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine
• CAS No: 1903657-60-2
• MF: C₁₀H₁₃BrN₂O₃S
• MW: 321.190820455551
• CID: 6033560
• PubChem ID: 92088794
• Update Time: 2025-07-21

3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS025351316
• 3-bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine
• 3-bromo-2-[(1-methanesulfonylpyrrolidin-3-yl)oxy]pyridine
• 1903657-60-2
• F6476-1611
• 3-bromo-2-(1-methylsulfonylpyrrolidin-3-yl)oxypyridine
• 3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine

• Inchi： 1S/C10H13BrN2O3S/c1-17(14,15)13-6-4-8(7-13)16-10-9(11)3-2-5-12-10/h2-3,5,8H,4,6-7H2,1H3
• InChI Key： LTSLGOVMIYUSJE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1CN(CC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 319.98303g/mol
• Monoisotopic Mass: 319.98303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Additional information on 3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine

Comprehensive Overview of 3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine (CAS No. 1903657-60-2)

3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine, with the CAS number 1903657-60-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their diverse biological activities. The presence of a bromine atom and a methylsulfonyl group in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in kinase inhibition and central nervous system (CNS) drug development, aligning with current trends in precision medicine.

The molecular structure of 3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine features a pyridine ring substituted with a bromine atom at the 3-position and a pyrrolidine moiety at the 2-position via an ether linkage. This unique arrangement contributes to its lipophilicity and bioavailability, key factors in drug design. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. The compound’s CAS no 1903657-60-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening (HTS) campaigns.

In the context of green chemistry, synthetic routes for 3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine are being optimized to reduce waste and improve atom economy. This aligns with the growing demand for sustainable synthesis methods, a major focus in the pharmaceutical industry. Computational chemists also utilize this compound to validate molecular docking algorithms, given its well-defined stereochemistry and moderate molecular weight. Its logP value and hydrogen bonding capacity make it a benchmark for ADMET prediction models.

The agrochemical sector explores 3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine as a precursor for crop protection agents, leveraging its halogenated pyridine core. With rising interest in resistance management and eco-friendly pesticides, this compound’s derivatives are under scrutiny for their mode of action against plant pathogens. Patent filings related to its CAS 1903657-60-2 indicate its utility in novel fungicide formulations, addressing global food security challenges.

From a commercial perspective, suppliers of 3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine emphasize its high purity grades (>98%) and scalability under GMP conditions. The compound’s NMR and HPLC spectra are well-documented, facilitating quality control in industrial applications. Its stability under ambient conditions and compatibility with microwave-assisted synthesis further enhance its appeal to process chemists.

Emerging trends in AI-driven drug discovery have spotlighted CAS no 1903657-60-2 as a candidate for virtual screening libraries. Machine learning models trained on its QSAR data predict promising bioactivity against G-protein-coupled receptors (GPCRs), a dominant target class in therapeutics. This synergy between experimental and computational approaches underscores the compound’s versatility in modern research paradigms.

In summary, 3-Bromo-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyridine (1903657-60-2) exemplifies the intersection of medicinal chemistry and material science. Its structural features and multifunctional groups position it as a cornerstone in developing next-generation therapeutics and agrochemicals, resonating with contemporary scientific and industrial priorities.